Cas no 56242-68-3 ( )

• Product Name: &nbsp
• CAS No: 56242-68-3
• MF: C₉H₉ClN₂S
• MW: 212.699159383774
• CID: 945099
• PubChem ID: 304824
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-4,5-dihydro-1,3-thiazol-2-amine
• AC1L75S6
• DivK1c_002094
• HMS557P20
• Maybridge1_005806
• MolPort-002-912-008
• MolPort-019-780-250
• NSC201528
• STL265342
• DTXSID20308030
• AKOS008946847
• DS-001919
• CCG-249654
• NSC-201528
• 56242-68-3
• CDS1_001054
•  

• Inchi： 1S/C9H9ClN2S/c10-7-1-3-8(4-2-7)12-9-11-5-6-13-9/h1-4H,5-6H2,(H,11,12)
• InChI Key： DTABQBJFJXOQIQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC1=NCCS1

Computed Properties

• Exact Mass: 212.01767
• Monoisotopic Mass: 212.0174972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 24.39